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Compound of Interest

Compound Name: 2-AminoFluorene-D11

Cat. No.: B1529843 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of 2-AminoFluorene-D11, a deuterated derivative of the known carcinogen 2-

Aminofluorene. Adherence to these protocols is critical for minimizing risks and maintaining a

secure research environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 2-AminoFluorene-D11 with the

utmost care, recognizing its potential hazards. The non-deuterated form, 2-Aminofluorene, is

classified as a suspected carcinogen and mutagen.[1] Therefore, it is prudent to assume that 2-
AminoFluorene-D11 possesses similar toxicological properties.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[1] Work should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

vapors.[1][2]

Spill Management: In the event of a spill, evacuate the immediate area. Wearing appropriate

PPE, cover the spill with an absorbent material. The contaminated absorbent and any

contaminated clothing should be sealed in a vapor-tight plastic bag for eventual disposal as

hazardous waste.[3] The spill area should then be decontaminated with a solvent wash, such

as acetone, followed by a soap and water solution.
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Step-by-Step Disposal Protocol
The disposal of 2-AminoFluorene-D11 must comply with all federal, state, and local

environmental regulations. It is categorized as hazardous waste and requires disposal through

a licensed professional waste disposal service.

Waste Collection:

Collect all waste materials containing 2-AminoFluorene-D11, including unused product,

contaminated consumables (e.g., pipette tips, vials), and spill cleanup materials.

Place these materials in a designated, properly labeled, and sealed hazardous waste

container. The container should be clearly marked with the chemical name: "2-
AminoFluorene-D11 Waste."

Waste Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.

The storage area should be cool and dry.

Engage a Licensed Waste Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Provide the EHS department or the licensed waste disposal contractor with a complete

and accurate description of the waste, including the Safety Data Sheet (SDS) for 2-

Aminofluorene.

Recommended Disposal Method:

The preferred method of disposal for 2-Aminofluorene and its derivatives is incineration in

a chemical incinerator equipped with an afterburner and scrubber. This ensures the

complete destruction of the hazardous compound.
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Quantitative Data Summary
For quick reference, the following table summarizes key data for 2-AminoFluorene-D11 and

its non-deuterated counterpart.

Property 2-AminoFluorene-D11 2-Aminofluorene

CAS Number 347841-44-5 153-78-6

Molecular Formula C13H2D9N C13H11N

Molecular Weight 192.30 g/mol 181.23 g/mol

Physical State Solid
Brown crystal powder, Beige

Powder Solid

Melting Point Not available 126 - 131 °C

Storage Temperature
-20°C to -80°C for long-term

stability
Refrigerated temperatures

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 2-AminoFluorene-
D11.
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Caption: Workflow for the safe disposal of 2-AminoFluorene-D11.
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By strictly following these procedures, laboratory professionals can ensure the safe and

compliant disposal of 2-AminoFluorene-D11, thereby protecting themselves, their colleagues,

and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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